Cas no 1171801-50-5 (2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole)

• Product Name: 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole
• CAS No: 1171801-50-5
• MF: C₂₁H₂₆N₄O₂S
• MW: 398.521743297577
• CID: 5896000
• PubChem ID: 44087511
• Update Time: 2025-11-04

2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(2,5-dimethylphenyl)sulfonylpiperazin-1-yl]methyl]-1-methylbenzimidazole
• 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole
• 2-((4-((2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)methyl)-1-methyl-1H-benzo[d]imidazole
• 1171801-50-5
• VU0649129-1
• AKOS024515921
• F5620-0120

• Inchi： 1S/C21H26N4O2S/c1-16-8-9-17(2)20(14-16)28(26,27)25-12-10-24(11-13-25)15-21-22-18-6-4-5-7-19(18)23(21)3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key： HSRXTJVTFBDISR-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(S(C3=CC(C)=CC=C3C)(=O)=O)CC2)N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 398.178
• Monoisotopic Mass: 398.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole

Comprehensive Overview of 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole (CAS No. 1171801-50-5)

2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole (CAS No. 1171801-50-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzodiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a piperazine ring and a dimethylbenzenesulfonyl moiety in its structure enhances its potential as a scaffold for designing novel therapeutic agents.

The compound's unique structure makes it a subject of interest for researchers exploring kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific enzymatic pathways, particularly in the context of cancer research and neurodegenerative diseases. Its molecular weight and lipophilicity properties suggest favorable drug-likeness, aligning with the Lipinski's Rule of Five, a critical criterion in pharmacokinetics.

In the realm of medicinal chemistry, 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole is often discussed alongside other heterocyclic compounds due to its bioisosteric potential. Researchers are particularly intrigued by its ability to mimic natural ligands, making it a valuable tool for structure-activity relationship (SAR) studies. The compound's synthetic accessibility and modifiable functional groups further contribute to its appeal in high-throughput screening campaigns.

From a chemical synthesis perspective, the compound is typically prepared through multi-step organic reactions, including sulfonylation, alkylation, and cyclization processes. Its purification often involves techniques such as column chromatography and recrystallization, ensuring high purity and yield. Analytical characterization is performed using NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools in modern chemical analysis.

The growing interest in personalized medicine and targeted therapy has further elevated the relevance of 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole. Its potential to interact with biomarkers associated with disease progression makes it a candidate for precision medicine applications. Additionally, its low toxicity profile in preliminary studies suggests promise for preclinical development.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of this compound, reflecting its commercial potential. The pharmaceutical industry is actively exploring its utility in combination therapies, particularly for multidrug-resistant conditions. Its mechanism of action and binding affinity are areas of ongoing investigation, with computational molecular docking studies providing valuable insights.

For researchers and laboratory professionals, handling 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole requires adherence to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous, its storage should be in a cool, dry environment to maintain stability. The compound's solubility in organic solvents like DMSO and methanol facilitates its use in in vitro assays.

In summary, 2-{[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]methyl}-1-methyl-1H-1,3-benzodiazole (CAS No. 1171801-50-5) represents a promising chemical entity with broad applications in drug discovery and biomedical research. Its structural versatility, biological activity, and synthetic feasibility position it as a valuable asset in the quest for innovative therapeutics. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.